Cas no 2137845-74-8 (Tert-butyl 3-(3-bromo-2-fluorophenyl)prop-2-ynoate)

• Product Name: Tert-butyl 3-(3-bromo-2-fluorophenyl)prop-2-ynoate
• CAS No: 2137845-74-8
• MF: C₁₃H₁₂BrFO₂
• MW: 299.135586738586
• CID: 5893730
• PubChem ID: 165745339
• Update Time: 2025-05-19

Tert-butyl 3-(3-bromo-2-fluorophenyl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-bromo-2-fluorophenyl)prop-2-ynoate
• EN300-743656
• 2137845-74-8
• Tert-butyl 3-(3-bromo-2-fluorophenyl)prop-2-ynoate

• Inchi： 1S/C13H12BrFO2/c1-13(2,3)17-11(16)8-7-9-5-4-6-10(14)12(9)15/h4-6H,1-3H3
• InChI Key： DVBGIOSDLZATJB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C#CC(=O)OC(C)(C)C)=C1F

Computed Properties

• Exact Mass: 298.00047g/mol
• Monoisotopic Mass: 298.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Tert-butyl 3-(3-bromo-2-fluorophenyl)prop-2-ynoate

Research Brief on Tert-butyl 3-(3-bromo-2-fluorophenyl)prop-2-ynoate (CAS: 2137845-74-8) in Chemical Biology and Pharmaceutical Applications

The compound Tert-butyl 3-(3-bromo-2-fluorophenyl)prop-2-ynoate (CAS: 2137845-74-8) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the bromo-fluorophenyl moiety and the propynoate ester, make it a valuable intermediate in the synthesis of more complex molecules with potential pharmacological properties.

Recent studies have highlighted the role of Tert-butyl 3-(3-bromo-2-fluorophenyl)prop-2-ynoate as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, researchers have utilized this compound in the development of kinase inhibitors, which are critical in oncology and inflammatory diseases. The bromo and fluoro substituents on the phenyl ring enhance the compound's reactivity, enabling selective modifications that are crucial for optimizing drug-like properties such as potency, selectivity, and metabolic stability.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the utility of Tert-butyl 3-(3-bromo-2-fluorophenyl)prop-2-ynoate in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The study reported that derivatives of this compound exhibited promising inhibitory activity against mutant forms of EGFR, which are often resistant to existing therapies. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's structure, resulting in derivatives with improved binding affinity and reduced off-target effects.

Another area of interest is the compound's potential application in neurodegenerative diseases. A recent preprint on bioRxiv described the use of Tert-butyl 3-(3-bromo-2-fluorophenyl)prop-2-ynoate as a precursor for the synthesis of molecules targeting alpha-synuclein aggregation, a hallmark of Parkinson's disease. The study found that certain derivatives could disrupt protein aggregation in vitro, suggesting a potential therapeutic avenue for neurodegenerative disorders. However, further in vivo studies are needed to validate these findings.

From a synthetic chemistry perspective, the compound's stability and reactivity have been subjects of investigation. A 2022 paper in Organic Letters detailed a novel palladium-catalyzed cross-coupling reaction using Tert-butyl 3-(3-bromo-2-fluorophenyl)prop-2-ynoate, which enabled the efficient synthesis of complex alkynes with high yields and selectivity. This methodology has been adopted by several research groups for the construction of diverse molecular scaffolds in drug discovery programs.

Despite these promising developments, challenges remain in the broader application of Tert-butyl 3-(3-bromo-2-fluorophenyl)prop-2-ynoate. Issues such as scalability of synthesis, potential toxicity of intermediates, and the need for further pharmacokinetic optimization are areas of active research. Collaborative efforts between academia and industry are expected to address these challenges, paving the way for the compound's integration into clinical-stage drug development pipelines.

In conclusion, Tert-butyl 3-(3-bromo-2-fluorophenyl)prop-2-ynoate (CAS: 2137845-74-8) represents a valuable chemical tool with diverse applications in medicinal chemistry and drug discovery. Its role as a versatile intermediate and its potential in targeting challenging disease pathways underscore its importance in contemporary research. Future studies will likely explore its utility in additional therapeutic areas and further refine its synthetic applications.